Cas no 47743-70-4 (N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine)

• Product Name: N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine
• CAS No: 47743-70-4
• MF: C₃₀H₄₂N₄
• MW: 458.681287288666
• CID: 931282
• PubChem ID: 24879553
• Update Time: 2025-06-09

N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine
• 4-N,4-N-bis[4-(diethylamino)phenyl]-1-N,1-N-diethylbenzene-1,4-diamine
• TRIS(4-(DIETHYLAMINO)PHENYL)AMINE 99
• 1,4-Benzenediamine, N,N-bis(4-(diethylamino)phenyl)-N',N'-diethyl-
• 556394_ALDRICH
• AC1L55QK
• AK123350
• MolPort-003-936-693
• SureCN332675
• Tris[4-(diethylamino)phenyl]amine
• DTXSID0068490
• 1,4-Benzenediamine, N1,N1-bis(4-(diethylamino)phenyl)-N4,N4-diethyl-
• 47743-70-4
• N1,N1-bis[4-(diethylamino)phenyl]-N4,N4-diethylbenzene-1,4-diamine
• SCHEMBL332675
• AS-82985
• 1,4-Benzenediamine, N,N-bis[4-(diethylamino)phenyl]-N',N'-diethyl-
• Tris(4-(diethylamino)phenyl)amine99
• Tris[4-(diethylamino)phenyl]amine, 99%
• AKOS015889614
• HWNGZPYALGWORF-UHFFFAOYSA-N
• CS-0435290
• G78607
• tris(4-(diethylamino)phenyl)amine

• MDL： MFCD03427174
• Inchi： 1S/C30H42N4/c1-7-31(8-2)25-13-19-28(20-14-25)34(29-21-15-26(16-22-29)32(9-3)10-4)30-23-17-27(18-24-30)33(11-5)12-6/h13-24H,7-12H2,1-6H3
• InChI Key： HWNGZPYALGWORF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(CC)CC)(C1C=CC(=CC=1)N(CC)CC)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 458.34126
• Monoisotopic Mass: 458.34094736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 104-106 °C (lit.)
• PSA: 12.96
• Solubility: Not available

N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Additional information on N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine

Professional Introduction to N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine (CAS No. 47743-70-4)

N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 47743-70-4, exhibits a unique molecular structure that makes it a subject of intense study for its potential applications in various scientific domains.

The molecular formula of this compound can be represented as C₃₄H₅₀N₄, indicating a complex arrangement of carbon, hydrogen, and nitrogen atoms. The presence of multiple amine groups and diethylamino substituents contributes to its distinct chemical properties, making it a valuable candidate for further investigation in medicinal chemistry and materials science.

In recent years, the interest in this compound has been fueled by its structural similarity to certain bioactive molecules. Specifically, the aromatic rings and the amine functionalities suggest potential interactions with biological targets, which could be leveraged for the development of new therapeutic agents. Researchers have been exploring its pharmacological profile to understand how it might interact with enzymes and receptors in biological systems.

One of the most compelling aspects of N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine is its ability to form stable complexes with other molecules. This property has led to studies examining its behavior in coordination chemistry, where it acts as a ligand for metal ions. Such complexes have applications in catalysis and as sensors for detecting metal ions in environmental samples.

The synthesis of this compound presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce it in sufficient quantities for research purposes. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. These methods not only improve yield but also allow for the introduction of functional groups at specific positions, enhancing the compound's utility.

Recent studies have also focused on the spectroscopic properties of N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to elucidate its molecular structure and dynamics. These analyses provide critical insights into how the compound behaves in different environments, which is essential for understanding its potential applications.

The compound's thermal stability has been another area of interest. Experiments conducted under various conditions have shown that it maintains its integrity at elevated temperatures, suggesting that it could be suitable for industrial applications where thermal resistance is required. Additionally, its solubility profile has been studied to determine how well it dissolves in common solvents, which is crucial for formulating solutions or suspensions for use in experiments or products.

In the realm of medicinal chemistry, N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine has been investigated for its potential as an intermediate in drug development. Its structural features make it a versatile building block that can be modified to create new molecules with specific biological activities. Researchers are particularly interested in how modifications to the amine groups and aromatic rings might influence the compound's interactions with biological targets.

The environmental impact of this compound has also been considered during its development. Studies have assessed its biodegradability and toxicity to ensure that it does not pose significant risks when used or disposed of improperly. These assessments are part of a broader effort to develop chemicals that are both effective and environmentally responsible.

The future prospects for N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine are promising. As research continues, new applications are likely to emerge, particularly in areas where its unique properties can be exploited. Whether it is used as a ligand in coordination chemistry or as an intermediate in drug synthesis, this compound has the potential to make significant contributions to science and industry.